Cas no 1339633-25-8 (1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl-)

• Product Name: 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl-
• CAS No: 1339633-25-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6088946
• PubChem ID: 63104780
• Update Time: 2025-06-11

1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl-
• 3-((Azetidin-3-yloxy)methyl)-5-cyclopropyl-1,2,4-oxadiazole
• 3-[(azetidin-3-yloxy)methyl]-5-cyclopropyl-1,2,4-oxadiazole
• AKOS012405472
• 1339633-25-8
• CS-0267663
• EN300-1146064

• Inchi： 1S/C9H13N3O2/c1-2-6(1)9-11-8(12-14-9)5-13-7-3-10-4-7/h6-7,10H,1-5H2
• InChI Key： BUOJZENMBMGTEU-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(COC2CNC2)=N1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 343.5±52.0 °C(Predicted)
• pka: 9.31±0.40(Predicted)

Additional information on 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl-

Introduction to 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl- (CAS No. 1339633-25-8) and Its Emerging Applications in Modern Chemical Biology

The compound 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl- (CAS No. 1339633-25-8) represents a fascinating derivative of the oxadiazole scaffold, a heterocyclic structure widely recognized for its significant pharmacological properties. Oxadiazole derivatives have long been a subject of intense research due to their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of substituents such as (3-azetidinyloxy)methyl and cyclopropyl at the 3 and 5 positions of the oxadiazole ring respectively, imparts unique chemical and biological characteristics to this molecule, making it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a surge in interest regarding the development of novel oxadiazole-based compounds due to their ability to modulate various biological pathways. The (3-azetidinyloxy)methyl group, in particular, has been shown to enhance the solubility and bioavailability of the parent molecule while simultaneously increasing its interaction with biological targets. This modification is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The cyclopropyl substituent further contributes to the molecular complexity by introducing steric hindrance, which can influence binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have demonstrated inhibitory activity against various kinases and enzymes involved in cancer progression. Specifically, studies have indicated that modifications at the 3-position of the oxadiazole ring can enhance binding to ATP-binding pockets of target proteins. The presence of the (3-azetidinyloxy)methyl group may facilitate tighter binding by increasing hydrophobic interactions with key residues in the active site. Additionally, the cyclopropyl moiety can act as a rigid scaffold, improving ligand stability and reducing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl- (CAS No. 1339633-25-8) interacts favorably with several cancer-related targets, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These interactions are mediated by key hydrogen bonds and hydrophobic interactions between the substituents on the molecule and the amino acid residues in the target protein. Such insights have guided experimental efforts toward optimizing lead compounds for preclinical testing.

Beyond oncology, this compound has shown promise in other therapeutic areas as well. For instance, preliminary studies have suggested that it may exhibit anti-inflammatory properties by inhibiting inflammatory cytokine production. The (3-azetidinyloxy)methyl group has been implicated in modulating signaling pathways such as NF-κB, which plays a central role in inflammation. By targeting these pathways, the compound could potentially mitigate inflammatory responses associated with various diseases.

The synthesis of 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-cyclopropyl- (CAS No. 1339633-25-8) presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have streamlined these processes significantly. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the (3-azetidinyloxy)methyl group efficiently. Similarly, cyclopropanation techniques have been utilized to incorporate the cyclopropyl moiety without compromising overall molecular integrity.

The chemical stability of this compound is another critical factor that has been extensively studied. Oxadiazole derivatives are known to be susceptible to hydrolysis under acidic or basic conditions; however; modifications such as those present in this compound can enhance stability under physiological conditions. This resilience makes it more suitable for formulation into pharmaceutical products where stability is paramount.

In conclusion,1;2;4-Oxadiazole; 3-[(3; azetidinyloxy)methyl] -5-cyclopropyl-(CAS No.;1339633;25;8) holds significant promise as a versatile scaffold for developing novel therapeutic agents across multiple disease indications.; Its unique structural features allow it to interact selectively with biological targets while maintaining favorable pharmacokinetic properties.; As research continues; further optimization and exploration of its applications will likely uncover even more innovative uses.; The combination of computational modeling; advanced synthetic techniques; and rigorous biological evaluation ensures that this compound remains at forefront ;of medicinal chemistry innovation.